N-(4-([1,1'-biphenyl]-4-yl)thiazol-2-yl)-2-(4-(methylsulfonyl)phenyl)acetamide

• IUPAC Name: 2-(4-methylsulfonylphenyl)-N-[4-(4-phenylphenyl)-1,3-thiazol-2-yl]acetamide
• InChI: InChI=1S/C24H20N2O3S2/c1-31(28,29)21-13-7-17(8-14-21)15-23(27)26-24-25-22(16-30-24)20-11-9-19(10-12-20)18-5-3-2-4-6-18/h2-14,16H,15H2,1H3,(H,25,26,27)
• InChI Key: HFPULYLYRBZGTE-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)CC(=O)NC2=NC(=CS2)C3=CC=C(C=C3)C4=CC=CC=C4
• Molecular Formula: C24H20N2O3S2
• Molecular Weight: 448.6 g/mol

Description

N-(4-([1,1'-biphenyl]-4-yl)thiazol-2-yl)-2-(4-(methylsulfonyl)phenyl)acetamide, also known as BPTM, is a synthetic compound that has been widely used in scientific research. It is a potent inhibitor of the enzyme protein kinase B (PKB), which plays a critical role in cell signaling pathways that regulate cell growth, survival, and metabolism.

Scientific Research Applications

Antimicrobial Activity

Research has demonstrated the synthesis of novel thiazole derivatives, including structures related to N-(4-([1,1'-biphenyl]-4-yl)thiazol-2-yl)-2-(4-(methylsulfonyl)phenyl)acetamide, for potential use as antimicrobial agents. For instance, a study aimed at synthesizing new heterocyclic compounds incorporating sulfamoyl moiety suitable for use as antimicrobial agents through a versatile approach. The synthesized compounds were evaluated for both in vitro antibacterial and antifungal activities, showing promising results (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014).

Anticancer Activity

The compound has also been investigated for its potential anticancer activity. A research study synthesized N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives with different heterocyclic ring systems and screened them for potential antitumor activity in vitro against approximately 60 human tumor cell lines. Some compounds exhibited considerable anticancer activity against specific cancer cell lines (Yurttaş, Tay, & Demirayak, 2015).

Anticonvulsant Activity

Another application includes the synthesis of heterocyclic compounds containing a sulfonamide thiazole moiety for evaluation as anticonvulsant agents. The study synthesized and tested several compounds for their protection against picrotoxin-induced convulsion, with some showing significant anticonvulsive effects (Farag et al., 2012).

Antioxidant Activity

Additionally, the antioxidant activity of amidomethane sulfonyl-linked bis heterocycles derived from similar structural motifs has been explored. One study prepared a variety of amidomethane sulfonyl-linked derivatives and tested them for antioxidant activity, finding that some exhibited excellent antioxidant properties greater than the standard Ascorbic acid (Talapuru, Gopala, Adivireddy, & Venkatapuram, 2014).

Antimalarial and COVID-19 Applications

Furthermore, the reactivity investigation of N-(phenylsulfonyl)acetamide derivatives, closely related to the compound of interest, has been explored for antimalarial activity and potential application as COVID-19 drugs through computational calculations and molecular docking studies. These studies aim to identify compounds with effective antimalarial activity and investigate their potential against COVID-19 by examining their binding energy to relevant viral proteins (Fahim & Ismael, 2021).